1. Home
  2. Product
  3. Main Products
  4. 4-(β-D-Glucopyranosyloxy)-3-(3-methyl-2-butenyl)benzoic acid [(4S,5R)-1-azabicyclo[3.3.0]octan-4-yl]
4-(β-D-Glucopyranosyloxy)-3-(3-methyl-2-butenyl)benzoic acid [(4S,5R)-1-azabicyclo[3.3.0]octan-4-yl] 4-(β-D-Glucopyranosyloxy)-3-(3-methyl-2-butenyl)benzoic acid [(4S,5R)-1-azabicyclo[3.3.0]octan-4-yl]
Brand Name: Vulcanchem
CAS No.: 19128-95-1
VCID: VC0100926
InChI: InChI=1S/C26H37NO8/c1-15(2)5-6-16-12-17(25(32)33-14-18-9-11-27-10-3-4-19(18)27)7-8-20(16)34-26-24(31)23(30)22(29)21(13-28)35-26/h5,7-8,12,18-19,21-24,26,28-31H,3-4,6,9-11,13-14H2,1-2H3/t18-,19-,21-,22-,23+,24-,26-/m1/s1
SMILES: CC(=CCC1=C(C=CC(=C1)C(=O)OCC2CCN3C2CCC3)OC4C(C(C(C(O4)CO)O)O)O)C
Molecular Formula: C26H37NO8
Molecular Weight: 491.6 g/mol

4-(β-D-Glucopyranosyloxy)-3-(3-methyl-2-butenyl)benzoic acid [(4S,5R)-1-azabicyclo[3.3.0]octan-4-yl]

CAS No.: 19128-95-1

Main Products

VCID: VC0100926

Molecular Formula: C26H37NO8

Molecular Weight: 491.6 g/mol

4-(β-D-Glucopyranosyloxy)-3-(3-methyl-2-butenyl)benzoic acid [(4S,5R)-1-azabicyclo[3.3.0]octan-4-yl] - 19128-95-1

CAS No. 19128-95-1
Product Name 4-(β-D-Glucopyranosyloxy)-3-(3-methyl-2-butenyl)benzoic acid [(4S,5R)-1-azabicyclo[3.3.0]octan-4-yl]
Molecular Formula C26H37NO8
Molecular Weight 491.6 g/mol
IUPAC Name [(1S,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methyl 3-(3-methylbut-2-enyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
Standard InChI InChI=1S/C26H37NO8/c1-15(2)5-6-16-12-17(25(32)33-14-18-9-11-27-10-3-4-19(18)27)7-8-20(16)34-26-24(31)23(30)22(29)21(13-28)35-26/h5,7-8,12,18-19,21-24,26,28-31H,3-4,6,9-11,13-14H2,1-2H3/t18-,19-,21-,22-,23+,24-,26-/m1/s1
Standard InChIKey SSZPQJWBUUXEHV-OKRFINCKSA-N
Isomeric SMILES CC(=CCC1=C(C=CC(=C1)C(=O)OC[C@H]2CCN3[C@@H]2CCC3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C
SMILES CC(=CCC1=C(C=CC(=C1)C(=O)OCC2CCN3C2CCC3)OC4C(C(C(C(O4)CO)O)O)O)C
Canonical SMILES CC(=CCC1=C(C=CC(=C1)C(=O)OCC2CCN3C2CCC3)OC4C(C(C(C(O4)CO)O)O)O)C
PubChem Compound 12312706
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19